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Abstract
These application notes provide a comprehensive guide to the jig dyeing of cotton yarn with

C.I. Vat Black 27, an anthraquinone-based vat dye known for its excellent fastness properties.

This document outlines the chemical principles, detailed experimental protocols, and expected

performance characteristics. The protocols are intended for laboratory and pilot-scale

applications, offering a foundational methodology for research and development in textile

chemistry and material science. All quantitative data regarding dye properties and fastness are

presented in standardized tables. Visual aids in the form of Graphviz diagrams are included to

elucidate the experimental workflow and the chemical pathway of the vat dyeing process.

Introduction
Vat dyes are a class of water-insoluble dyes that are applied to cellulosic fibers, such as cotton,

in a soluble, reduced "leuco" form.[1][2] C.I. Vat Black 27 is a prominent member of this class,

valued for its high fastness to light, washing, and chlorine.[3][4] The jig dyeing process is

particularly suitable for the application of vat dyes to woven fabrics and, with appropriate setup,

to yarns in an open-width configuration.[5][6][7] This method allows for dyeing with a relatively

low liquor ratio, which is economically and environmentally advantageous.

The application of Vat Black 27 to cotton yarn involves four critical stages:
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Vatting: The insoluble dye pigment is reduced in an alkaline medium, typically with sodium

hydrosulphite (Na₂S₂O₄) and caustic soda (NaOH), to its soluble leuco form.[2][8]

Dyeing: The cotton yarn is immersed in the leuco dye solution, allowing the soluble dye to

penetrate the fiber structure.

Oxidation: The yarn is exposed to an oxidizing agent or atmospheric oxygen, which converts

the soluble leuco dye back to its original insoluble pigment form, trapping it within the fiber.

Soaping: A final washing step at a high temperature with a detergent is crucial to remove any

loosely adhering dye particles and to develop the true shade and fastness properties of the

dye.

This document provides detailed protocols for each of these stages in the context of a jig

dyeing system.

Materials and Equipment
Materials

Substrate: Scoured and bleached 100% cotton yarn

Dye: C.I. Vat Black 27 (CAS No. 2379-81-9)[3][7][9]

Reducing Agent: Sodium Hydrosulphite (Na₂S₂O₄)

Alkali: Caustic Soda (Sodium Hydroxide, NaOH) flakes or solution (38° Bé)

Wetting Agent: Non-ionic or anionic wetting agent

Dispersing Agent

Sequestering Agent

Oxidizing Agent: Hydrogen Peroxide (H₂O₂) or Sodium Perborate (NaBO₃)

Neutralizing Agent: Acetic Acid (CH₃COOH)

Detergent: Non-ionic detergent for soaping
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Salt (optional, for exhaustion): Glauber's salt (Sodium Sulfate, Na₂SO₄)

Equipment
Laboratory or pilot-scale jig dyeing machine

Weighing balance

pH meter

Beakers, graduated cylinders, and other standard laboratory glassware

Heating and stirring apparatus

Colorfastness testing equipment (e.g., Launder-Ometer, Crockmeter, Xenon arc lamp)

Experimental Protocols
Pre-treatment of Cotton Yarn
Ensure the cotton yarn is thoroughly scoured and bleached to remove impurities such as

waxes, oils, and sizing agents. The yarn should have a neutral pH and good absorbency before

dyeing.

Stock Vat Preparation (Leuco Dye Solution)
It is recommended to prepare a concentrated stock vat solution of the dye before adding it to

the jig.

Recipe:

Component Concentration

Vat Black 27 50 g/L

Caustic Soda (38° Bé) 100 mL/L

Sodium Hydrosulphite 50 g/L

Water to make up 1 L
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Procedure:

Paste the required amount of Vat Black 27 powder with a small amount of water and a

dispersing agent.

Add warm water (40-50°C) to the paste.

Slowly add the required amount of caustic soda solution while stirring.

Gradually sprinkle in the sodium hydrosulphite while stirring continuously.

Allow the solution to stand for 15-20 minutes at 40-50°C for complete vatting. The solution

will change color, indicating the formation of the leuco dye.

Jig Dyeing Process
The following protocol is based on a 2% depth of shade (on weight of yarn). Adjustments may

be necessary for different shade depths.

Dye Bath Recipe:

Component Concentration

Vat Black 27 2% (on weight of yarn)

Caustic Soda (38° Bé) 7.5 - 8.0 mL/L

Sodium Hydrosulphite 3.0 - 5.0 g/L

Wetting Agent 1.0 g/L

Sequestering Agent 1.0 g/L

Liquor Ratio 1:5 to 1:10

Procedure:

Bath Preparation: Fill the jig trough with the required volume of water at 40-50°C. Add the

wetting agent, sequestering agent, and the specified amounts of caustic soda and sodium

hydrosulphite.
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Yarn Loading: Load the pre-treated cotton yarn onto the jig rollers, ensuring even tension.

Dye Addition: Add the prepared stock vat solution to the jig trough.

Dyeing Cycle:

Commence the dyeing process, passing the yarn through the dye bath from one roller to

the other.

Maintain the temperature at 50-60°C.

Run for 4-6 "ends" (passes) to ensure complete and even impregnation of the yarn with

the leuco dye. The total dyeing time is typically 45-60 minutes.

Monitor the concentration of sodium hydrosulphite throughout the process using hydro

paper and add more if necessary to maintain the reduced state of the dye.

Post-Dyeing Treatment
Rinsing: After the dyeing cycle, drain the dye bath and rinse the yarn with cold water for 2

ends to remove excess alkali and reducing agent.

Oxidation:

Prepare a fresh bath with water at 50-60°C.

Add an oxidizing agent, for example, 2-3 mL/L of Hydrogen Peroxide (35%).

Run the yarn for 2-3 ends (approximately 15-20 minutes) until the final black shade is

developed.

Soaping:

Drain the oxidation bath and prepare a new bath with 2 g/L of non-ionic detergent and 1

g/L of soda ash.

Raise the temperature to 90-95°C and run the yarn for 2-3 ends (15-20 minutes). This step

is critical for achieving optimal fastness.
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Drain the soaping bath.

Final Rinsing and Drying:

Rinse the yarn thoroughly with hot water, followed by cold water, until the rinse water is

clear.

Unload the yarn and dry it.

Data Presentation
Physical and Chemical Properties of Vat Black 27

Property Description

C.I. Name Vat Black 27

CAS Number 2379-81-9[3][6][7]

Molecular Formula C₄₂H₂₃N₃O₆[3][6][7]

Molecular Weight 665.65 g/mol [3][6][7]

Appearance Black Powder[3][5][6][7]

Solubility
Insoluble in water; soluble in its reduced (leuco)

form in alkaline solution.

Leuco Color (Alkaline) Reddish-brown[5][6][7]

Colorfastness Properties of Vat Black 27 on Cotton
The following table summarizes the typical colorfastness ratings of cotton dyed with Vat Black
27, evaluated according to ISO 105 standards. The ratings are on a scale of 1 to 5, where 5

represents the highest fastness, except for lightfastness, which is on a scale of 1 to 8.
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Fastness Test ISO Standard Rating

Lightfastness (Xenon Arc) ISO 105-B02 7[6]

Washing Fastness (Fading) ISO 105-C06 4-5[3]

Washing Fastness (Staining) ISO 105-C06 5[3]

Rubbing Fastness (Dry) ISO 105-X12 4-5[5]

Rubbing Fastness (Wet) ISO 105-X12 4-5[5]

Chlorine Bleach Fastness ISO 105-N01 4-5[3][6]

Perspiration Fastness (Fading) ISO 105-E04 4-5[3]

Perspiration Fastness

(Staining)
ISO 105-E04 4-5[3]

Ironing Fastness (Hot

Pressing)
ISO 105-X11 2-3[5][6]

Mandatory Visualizations
Experimental Workflow Diagram
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Jig Dyeing Workflow for Cotton Yarn with Vat Black 27

Preparation

Jig Dyeing Process

Post-Treatment

Scoured & Bleached
Cotton Yarn

Prepare Jig Bath
(Alkali, Reducing Agent)

Stock Vat Preparation
(Vatting of Dye)

Dyeing
(4-6 ends, 50-60°C)

Cold Rinse
(2 ends)

Oxidation
(H₂O₂, 50-60°C)

Soaping
(90-95°C)

Hot & Cold Rinse

Drying
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Chemical Transformation in Vat Dyeing

Vat Black 27
(Insoluble Pigment)

Leuco-Vat Anion
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Dye Absorbed
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Diffusion

Vat Black 27
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Oxidation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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